Cas no 551930-54-2 (5-(Isoxazol-5-yl)furan-2-sulfonyl Chloride)

• Product Name: 5-(Isoxazol-5-yl)furan-2-sulfonyl Chloride
• CAS No: 551930-54-2
• MF: C₇H₄ClNO₄S
• MW: 233.628959655762
• MDL: MFCD02187483
• CID: 874259
• PubChem ID: 329775393
• Update Time: 2025-10-19

5-(Isoxazol-5-yl)furan-2-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 5-isoxazol-5-ylfuran-2-sulfonyl chloride
• 2-furansulfonyl chloride, 5-(5-isoxazolyl)-
• 5-(1,2-oxazol-5-yl)furan-2-sulfonyl chloride
• 5-(5-Isoxazolyl)-2-furansulfonyl chloride
• 5-(5-isoxazolyl)-2-furansulfonyl chloride(SALTDATA: FREE)
• 2-Furansulfonylchloride,5-(5-isoxazolyl)-(9CI)
• DTXSID50377557
• 5-(isoxazol-5-yl)furan-2-sulfonyl chloride
• AKOS005075567
• 10L-749
• MFCD02187483
• BBL029616
• 5-(isoxazol-5-yl)furan-2-sulfonylchloride
• STK693413
• DB-349644
• SCHEMBL1742845
• BXA93054
• SB61473
• 5-(5-Isoxazolyl)-2-furansulfonyl chloride, AldrichCPR
• 551930-54-2
• 5-(Isoxazol-5-yl)furan-2-sulfonyl Chloride

• MDL： MFCD02187483
• Inchi： 1S/C7H4ClNO4S/c8-14(10,11)7-2-1-5(12-7)6-3-4-9-13-6/h1-4H
• InChI Key： AWYRXMXRSGZTEN-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=C(C2=CC=NO2)O1)(=O)=O

Computed Properties

• Exact Mass: 232.95502
• Monoisotopic Mass: 232.9549565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• PSA: 73.31

5-(Isoxazol-5-yl)furan-2-sulfonyl Chloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 5-(Isoxazol-5-yl)furan-2-sulfonyl Chloride

Comprehensive Overview of 5-(Isoxazol-5-yl)furan-2-sulfonyl Chloride (CAS No. 551930-54-2)

5-(Isoxazol-5-yl)furan-2-sulfonyl Chloride (CAS No. 551930-54-2) is a highly specialized sulfonyl chloride derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique isoxazole-furan hybrid structure, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular formula, C₇H₄ClNO₄S, and reactive sulfonyl chloride group make it invaluable for constructing sulfonamide-based drugs, a class increasingly explored for their antimicrobial and anti-inflammatory properties.

The growing demand for heterocyclic compounds in drug discovery has propelled interest in 5-(Isoxazol-5-yl)furan-2-sulfonyl Chloride. Researchers are particularly intrigued by its potential applications in developing small-molecule inhibitors targeting enzymes like carbonic anhydrase or kinases, which are hotspots in oncology and metabolic disease research. Recent publications highlight its utility in click chemistry and bioconjugation, aligning with trends toward modular synthesis and precision therapeutics.

From a synthetic chemistry perspective, the compound’s furan-isoxazole scaffold offers exceptional versatility. The furan ring contributes to electron-rich aromaticity, while the isoxazole moiety introduces nitrogen-oxygen polarity, enhancing binding affinity in target interactions. Such features explain its frequent appearance in patents related to covalent inhibitors and proteolysis-targeting chimeras (PROTACs), two frontier areas in drug development.

Environmental and regulatory considerations also shape discussions around 551930-54-2. With the pharmaceutical industry emphasizing green chemistry, innovations in catalytic sulfonylation using this compound have reduced waste generation. Analytical methods like HPLC-MS and NMR are routinely employed to ensure purity, addressing stringent quality standards demanded in GMP-compliant synthesis.

Market analysts note rising procurement inquiries for 5-(Isoxazol-5-yl)furan-2-sulfonyl Chloride, driven by R&D investments in orphan drugs and personalized medicine. Its compatibility with high-throughput screening platforms further cements its role in early-stage discovery. However, handling requires expertise due to its moisture sensitivity, necessitating inert atmosphere protocols—a topic frequently queried in chemical forums and academic databases.

In conclusion, CAS No. 551930-54-2 exemplifies the convergence of structural ingenuity and practical utility. As interdisciplinary research expands, this compound will likely remain pivotal in unlocking novel therapeutic paradigms, from antibiotic adjuvants to allosteric modulators, reflecting the dynamic interplay between chemistry and biology.